Cas no 172281-90-2 (N,N-dimethylpiperidin-4-amine;hydrochloride)

• Product Name: N,N-dimethylpiperidin-4-amine;hydrochloride
• CAS No: 172281-90-2
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 1091991
• PubChem ID: 22349190
• Update Time: 2025-10-31

N,N-dimethylpiperidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylpiperidin-4-amine hydrochloride
• EOS-62282
• IDCJGSDAPFXTGB-UHFFFAOYSA-N
• NSC90442
• 4-(dimethylamino)piperidine hydrochloride
• AK146317
• AM20100237
• 4-(dimethylamino)-piperidine dihydrochloride
• 4-Piperidinamine, N,N-dimethyl-, monohydrochloride
• N,N-dimethylpiperidin-4-amine;hydrochloride
• N,N-DIMETHYLPIPERIDIN-4-AMINEHYDROCHLORIDE
• XGA28190
• A907278
• AKOS015845875
• CS-0151302
• 172281-90-2
• SB41110
• D82405
• MFCD03938881
• SY333120
• SCHEMBL1721103
• DS-8495
• NSC-90442

• MDL： MFCD03938881
• Inchi： 1S/C7H16N2.ClH/c1-9(2)7-3-5-8-6-4-7;/h7-8H,3-6H2,1-2H3;1H
• InChI Key： IDCJGSDAPFXTGB-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1CCNCC1

Computed Properties

• Exact Mass: 164.1080262g/mol
• Monoisotopic Mass: 164.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

N,N-dimethylpiperidin-4-amine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on N,N-dimethylpiperidin-4-amine;hydrochloride

Research Brief on N,N-dimethylpiperidin-4-amine;hydrochloride (CAS: 172281-90-2) in Chemical Biology and Pharmaceutical Applications

N,N-dimethylpiperidin-4-amine;hydrochloride (CAS: 172281-90-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This tertiary amine derivative has garnered attention due to its versatile applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, highlighting its potential in targeting various biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, pharmacological relevance, and emerging applications.

The compound's molecular structure, characterized by a piperidine core with dimethylamine substitution, confers unique physicochemical properties that make it a valuable intermediate in medicinal chemistry. Recent publications have emphasized its utility in the synthesis of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent PI3K inhibitors, showcasing its role in enhancing binding affinity and metabolic stability. The hydrochloride salt form (172281-90-2) is particularly favored for improved solubility and handling characteristics in pharmaceutical formulations.

Advancements in synthetic methodologies have further expanded the applications of N,N-dimethylpiperidin-4-amine;hydrochloride. A recent breakthrough in flow chemistry techniques (Nature Communications, 2024) has enabled its efficient large-scale production with high purity, addressing previous challenges in industrial-scale synthesis. Additionally, its use in PROTAC (Proteolysis Targeting Chimera) technology has been explored, where it serves as a linker component to facilitate targeted protein degradation. These developments underscore its growing importance in modern drug discovery paradigms.

Pharmacological studies have revealed interesting insights into the compound's safety profile and potential therapeutic indications. While generally well-tolerated in preclinical models, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have identified optimal dosage ranges for its derivatives. Current research focuses on its metabolites and their pharmacokinetic behavior, with particular attention to blood-brain barrier penetration capabilities that may enable central nervous system drug development.

In conclusion, N,N-dimethylpiperidin-4-amine;hydrochloride (172281-90-2) continues to be a compound of substantial research interest in pharmaceutical sciences. Its versatility as a synthetic intermediate, combined with emerging applications in cutting-edge therapeutic modalities, positions it as a valuable tool in medicinal chemistry. Future research directions may explore its incorporation into more complex molecular architectures and investigation of its direct biological activities beyond its current role as a building block.